Cas no 2616-79-7 (Cholan-24-oic acid,3-(acetyloxy)-6-oxo-, methyl ester, (3a,5a)- (9CI))

• Product Name: Cholan-24-oic acid,3-(acetyloxy)-6-oxo-, methyl ester, (3a,5a)- (9CI)
• CAS No: 2616-79-7
• Molecular Formula: C₂₇H₄₂O₅
• Molecular Weight: 446.61938
• CID: 239820
• PubChem ID: 24892325

Cholan-24-oic acid,3-(acetyloxy)-6-oxo-, methyl ester, (3a,5a)- (9CI) Properties

Names and Identifiers

• Cholan-24-oic acid,3-(acetyloxy)-6-oxo-, methyl ester, (3a,5a)- (9CI)
• methyl (4R)-4-[(3R,5S,8S,9S,10R,13R,14S,17R)-3-acetyloxy-10,13-dimethyl-6-oxo-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• 3alpha-Hydroxy-6-oxo-5alpha-cholan-24-oic acid methyl ester 3-acetate
• 5alpha-Cholanic acid-3alpha-ol-6-one 3-acetate methyl ester
• A-acetoxy-6-oxo-5
• A-cholan-24-oic acid methyl ester 3-acetate
• A-cholanate
• A-Cholanic acid-3
• A-Hydroxy-6-oxo-5
• A-ol-6-one 3-acetate methyl ester
• Methyl 3
• Methyl 3alpha-acetoxy-6-oxo-5alpha-cholanate
• 3α-Hydroxy-6-oxo-5α-cholan-24-oic acid methyl ester 3-acetate
• Methyl 3α-acetoxy-6-oxo-5α-cholanate
• MFCD00056455
• NCGC00485011-01
• 5 alpha -Cholanic acid-3 alpha -ol-6-one 3-acetate methyl ester
• DTXSID50585099
• 3-ALPHA-HYDROXY-6-OXO-5-ALPHA-CHOLAN-24-OIC ACID METHYL ESTER 3-ACETATE
• 2616-79-7
• Methyl (3alpha,5alpha)-3-(acetyloxy)-6-oxocholan-24-oate
• 5alpha-Cholanic acid-3alpha-ol-6-one 3-acetate methyl ester, ~97%
• SCHEMBL14771067
• methyl (4R)-4-[(3R, 5S, 8S, 9S, 10R, 13R, 14S, 17R)-3-acetyloxy-10, 13-dimethyl-6-oxo-1, 2, 3, 4, 5, 7, 8, 9, 11, 12, 14, 15, 16, 17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• J-016293

• MDL： MFCD00056455
• InChIKey： KCGQCQPWFSUPDS-SFESAZTESA-N
• Inchi： InChI=1S/C27H42O5/c1-16(6-9-25(30)31-5)20-7-8-21-19-15-24(29)23-14-18(32-17(2)28)10-12-27(23,4)22(19)11-13-26(20,21)3/h16,18-23H,6-15H2,1-5H3/t16-,18-,19+,20-,21+,22+,23-,26-,27-/m1/s1
• SMILES： COC(CC[C@H]([C@H]1CC[C@H]2[C@@H]3CC(=O)[C@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@]12C)OC(=O)C)C)=O

Computed Properties

• Exact Mass: 446.30300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 446.30322444g/mol
• Heavy Atom Count: 32
• Complexity: 761
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• LogP: 5.34530
• PSA: 69.67000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives